Cas no 139308-65-9 (Tolafentrine)

Tolafentrine structure
Tolafentrine structure
Product Name:Tolafentrine
CAS No:139308-65-9
MF:C28H31N3O4S
MW:505.628445863724
CID:187838
PubChem ID:65990
Update Time:2025-09-26

Tolafentrine Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methyl-,rel-(-)-
    • Tolafentrine
    • Benzenesulfonamide,N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,...
    • Benzenesulfonamide,N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-m
    • N-[4-[(4aS,10bR)-8,9-dimethoxy-2-methyl-3,4,4a,10b-tetrahydro-1H-benzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methylbenzenesulfonamide
    • tolafentrine[inn]
    • UNII-11U7K6T56X
    • DTXSID20161006
    • Tolafentrine [INN]
    • BY-4070
    • 4-Phenylthiophene-2-carboxylicacid
    • TOLAFENTRINE [WHO-DD]
    • BENZENESULFONAMIDE, N-(4-(1,2,3,4,4A,10B-HEXAHYDRO-8,9-DIMETHOXY-2-METHYLBENZO(C)(1,6)NAPHTHYRIDIN-6-YL)PHENYL)-4-METHYL-, CIS-(-)
    • rel-(-)-N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-Hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methylbenzenesulfonamide
    • NS00121465
    • N-[4-[(4Ar,10bS)-8,9-dimethoxy-2-methyl-3,4,4a,10b-tetrahydro-1H-benzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methylbenzenesulfonamide
    • 139308-65-9
    • (-)-4'-(cis-1,2,3,4,4a,10b-Hexahydro-8,9-dimethoxy-2-methylbenzo(c)(1,6)naphthyridin-6-yl)-p-toluenesulfonanilide
    • J-007264
    • SCHEMBL159331
    • CHEMBL2104505
    • B-9004070
    • 11U7K6T56X
    • HY-W700639
    • tolafentrinum
    • DTXCID7083497
    • CS-0809167
    • tolafentrina
    • DB-231422
    • N-[4-[(4as,10br)-8,9-dimethoxy-2-methyl-3,4,4a,10b-tetrahydro-1H-pyrido[4,3-c]isoquinolin-6-yl]phenyl]-4-methylbenzenesulfonamide
    • Inchi: 1S/C28H31N3O4S/c1-18-5-11-21(12-6-18)36(32,33)30-20-9-7-19(8-10-20)28-23-16-27(35-4)26(34-3)15-22(23)24-17-31(2)14-13-25(24)29-28/h5-12,15-16,24-25,30H,13-14,17H2,1-4H3/t24-,25-/m0/s1
    • InChI Key: FVZJIAUYFDQQKJ-DQEYMECFSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC1C=CC(=CC=1)C1C2C=C(C(=CC=2[C@@H]2CN(C)CC[C@@H]2N=1)OC)OC)(=O)=O

Computed Properties

  • Exact Mass: 505.20400
  • Monoisotopic Mass: 505.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 874
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.1
  • Topological Polar Surface Area: 88.6A^2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 624.7°C at 760 mmHg
  • Flash Point: 331.6°C
  • Refractive Index: 1.64
  • PSA: 88.61000
  • LogP: 4.97900

Tolafentrine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T531000-0.5mg
Tolafentrine
139308-65-9
0.5mg
$ 170.00 2023-02-03
TRC
T531000-2mg
Tolafentrine
139308-65-9
2mg
$ 668.00 2023-09-05
TRC
T531000-5mg
Tolafentrine
139308-65-9
5mg
$ 1499.00 2023-09-05
TRC
T531000-.5mg
Tolafentrine
139308-65-9
5mg
$193.00 2023-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-208443-5 mg
Tolafentrine,
139308-65-9
5mg
¥3,234.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-208443-5mg
Tolafentrine,
139308-65-9
5mg
¥3234.00 2023-09-05
A2B Chem LLC
AA60354-1mg
Benzenesulfonamide, N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methyl-, rel-(-)-
139308-65-9
1mg
$295.00 2024-04-20
A2B Chem LLC
AA60354-2mg
Benzenesulfonamide, N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methyl-, rel-(-)-
139308-65-9
2mg
$413.00 2024-04-20
A2B Chem LLC
AA60354-5mg
Benzenesulfonamide, N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methyl-, rel-(-)-
139308-65-9
5mg
$725.00 2024-04-20
A2B Chem LLC
AA60354-10mg
Benzenesulfonamide, N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methyl-, rel-(-)-
139308-65-9
10mg
$1075.00 2024-04-20

Tolafentrine Related Literature

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd